N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1,1-dioxo-1,2-benzothiazol-3-imine
• InChI: InChI=1S/C14H11ClN2O2S/c15-11-7-5-10(6-8-11)9-16-14-12-3-1-2-4-13(12)20(18,19)17-14/h1-8H,9H2,(H,16,17)
• InChI Key: CEXMCVFABVRANI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCC3=CC=C(C=C3)Cl)NS2(=O)=O
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol

Description

N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as CBM-1, is a chemical compound that has been studied for its potential applications in various scientific fields. CBM-1 belongs to the class of benzisothiazolone derivatives, which are known for their diverse biological activities including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, cell proliferation, and viral replication. N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has also been shown to inhibit the activity of mitogen-activated protein kinases (MAPKs), which are involved in cell proliferation and differentiation. Additionally, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to inhibit the replication of various viruses, including human immunodeficiency virus (HIV) and herpes simplex virus (HSV).
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide inhibits the production of inflammatory mediators such as prostaglandins and cytokines in various cell types, including macrophages and T cells. N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in vitro. In vivo studies have shown that N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has anti-inflammatory and analgesic effects in various animal models of inflammation and pain. N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide is also relatively easy to synthesize and can be obtained in large quantities. However, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has some limitations for lab experiments, including its potential toxicity and limited availability. N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide should be handled with care and used in accordance with appropriate safety protocols.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide. One direction is the development of new N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide derivatives with improved pharmacological properties, such as increased potency and selectivity. Another direction is the investigation of the molecular mechanisms underlying the biological activities of N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, including its interactions with target proteins and enzymes. Additionally, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide could be evaluated for its potential therapeutic effects in various disease models, including inflammatory diseases, cancer, and viral infections. Overall, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has great potential for further research and development in various scientific fields.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide involves the reaction of 4-chlorobenzylamine with 1,2-benzisothiazol-3-one in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The resulting product is then treated with hydrogen peroxide and acetic acid to yield N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide as a white crystalline powder. The purity of the compound can be confirmed by analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been investigated as a potential lead compound for the development of new anti-inflammatory and anti-tumor agents. In biochemistry, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been used to study the structure and function of proteins and enzymes involved in various biological processes. In pharmacology, N-(4-chlorobenzyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been evaluated for its potential therapeutic effects in various disease models, including neurodegenerative diseases, cancer, and viral infections.